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Compound of Interest

Compound Name: BC11-38

Cat. No.: B15573512

Essential Safety and Handling Guide for BC11-
38

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling BC11-38. The following procedures
are based on standard laboratory practices for research chemicals with unknown
comprehensive hazard profiles.

Chemical and Physical Properties

For research chemicals like BC11-38, a complete hazard profile may not be available. All
handling should proceed with the assumption that the compound is potentially hazardous.
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Property

Data

Chemical Name

6,7-Dihydro-3-phenyl-2-(propylthio)thieno[3,2-
d]pyrimidin-4(3H)one

Molecular Formula C15H16N20S2
Molecular Weight 304.43 g/mol
Purity =298% (HPLC)
CAS Number 686770-80-9
N Soluble to 100 mM in DMSO and to 20 mM in
Solubility
ethanol.
Store at +4°C. For stock solutions, store at
-80°C for up to 6 months or -20°C for up to 1
Storage

month, preferably under a nitrogen atmosphere.

[1]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling BC11-38. The

following PPE is mandatory to minimize exposure.
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Equipment Specification

) Use appropriate safety glasses with side-
Eye Protection )
shields.

Wear appropriate chemical-resistant gloves
Hand Protection (e.g., nitrile) that have been inspected for

integrity before use.

A standard laboratory coat is required. Ensure it

Body Protection )
is fully buttoned.

If there is a risk of generating dust or aerosols, a
) ) suitable respirator should be used. All handling
Respiratory Protection ) )
of the solid compound should be performed in a

certified chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to these procedural steps is critical for ensuring personnel safety and experimental

integrity.
1. Preparation and Engineering Controls:
o Ensure a safety shower and eyewash station are readily accessible.

 All handling of BC11-38, especially the solid form, must be conducted in a certified chemical
fume hood to prevent inhalation of any dust or aerosols.

2. Reconstitution and Aliquoting:

o Before opening the vial, gently tap it to dislodge any material that may have accumulated in
the cap during transit.

» When preparing stock solutions, use the batch-specific molecular weight found on the vial
label and Certificate of Analysis.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15573512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Use appropriate solvents such as DMSO or ethanol to dissolve the compound to the desired
concentration.

. Experimental Use:

When working with cell cultures or other in-vitro systems, handle all solutions containing
BC11-38 within a biological safety cabinet to maintain sterility and containment.

Avoid direct contact with the skin, eyes, and clothing.

. Spill Management:

In the event of a spill, evacuate the immediate area.
Do not attempt to clean up a significant spill without appropriate training and PPE.

For minor spills, cover with a suitable absorbent material, and collect the waste into a sealed
container for proper disposal.

Emergency First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, begin artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, holding the eyelids open. Seek immediate medical attention.

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Disposal Plan

All waste materials contaminated with BC11-38 must be treated as hazardous chemical waste.
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» Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and
gloves, in a designated and clearly labeled hazardous waste container.

» Liquid Waste: Collect all unused solutions and contaminated liquid waste in a separate,
sealed, and clearly labeled hazardous waste container.

» Disposal: All hazardous waste must be disposed of in accordance with local, state, and
federal regulations. Consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Experimental Workflow for Safe Handling of BC11-
38
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Caption: Workflow for the safe handling of BC11-38 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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